(2S)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-4-methoxybenzoic Acid 2-[[4-(Trifluoromethoxy)phenyl]meth
(2S)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-4-methoxybenzoic Acid 2-[[4-(Trifluoromethoxy)phenyl]meth
Brand Name:
Vulcanchem
CAS No.:
1253202-36-6
VCID:
VC0050741
InChI:
InChI=1S/C22H19ClF3N3O7/c1-33-16-8-4-15(5-9-16)20(30)35-13-18(10-28-11-19(29(31)32)27-21(28)23)34-12-14-2-6-17(7-3-14)36-22(24,25)26/h2-9,11,18H,10,12-13H2,1H3/t18-/m0/s1
SMILES:
COC1=CC=C(C=C1)C(=O)OCC(CN2C=C(N=C2Cl)[N+](=O)[O-])OCC3=CC=C(C=C3)OC(F)(F)F
Molecular Formula:
C22H19ClF3N3O7
Molecular Weight:
529.853
(2S)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-4-methoxybenzoic Acid 2-[[4-(Trifluoromethoxy)phenyl]meth
CAS No.: 1253202-36-6
Reference Standards
VCID: VC0050741
Molecular Formula: C22H19ClF3N3O7
Molecular Weight: 529.853
![(2S)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-4-methoxybenzoic Acid 2-[[4-(Trifluoromethoxy)phenyl]meth - 1253202-36-6](/images/no_structure.jpg)
| CAS No. | 1253202-36-6 |
|---|---|
| Product Name | (2S)-3-(2-Chloro-4-nitro-1H-imidazol-1-yl)-4-methoxybenzoic Acid 2-[[4-(Trifluoromethoxy)phenyl]meth |
| Molecular Formula | C22H19ClF3N3O7 |
| Molecular Weight | 529.853 |
| IUPAC Name | [(2S)-3-(2-chloro-4-nitroimidazol-1-yl)-2-[[4-(trifluoromethoxy)phenyl]methoxy]propyl] 4-methoxybenzoate |
| Standard InChI | InChI=1S/C22H19ClF3N3O7/c1-33-16-8-4-15(5-9-16)20(30)35-13-18(10-28-11-19(29(31)32)27-21(28)23)34-12-14-2-6-17(7-3-14)36-22(24,25)26/h2-9,11,18H,10,12-13H2,1H3/t18-/m0/s1 |
| Standard InChIKey | DTLVIHAPRHFDCQ-SFHVURJKSA-N |
| SMILES | COC1=CC=C(C=C1)C(=O)OCC(CN2C=C(N=C2Cl)[N+](=O)[O-])OCC3=CC=C(C=C3)OC(F)(F)F |
| PubChem Compound | 49840901 |
| Last Modified | Nov 11 2021 |
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